Cas no 2104409-26-7 (1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide)

• Product Name: 1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide
• CAS No: 2104409-26-7
• MF: C₅H₆F₃N₃O₂S
• MW: 229.18024969101
• CID: 6152109
• PubChem ID: 165888673
• Update Time: 2025-10-28

1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide
• 2104409-26-7
• EN300-1629087

• Inchi： 1S/C5H6F3N3O2S/c1-11-4(14(9,12)13)3(2-10-11)5(6,7)8/h2H,1H3,(H2,9,12,13)
• InChI Key： CWGJQYRFLJFSHW-UHFFFAOYSA-N
• SMILES： S(C1=C(C(F)(F)F)C=NN1C)(N)(=O)=O

Computed Properties

• Exact Mass: 229.01328210g/mol
• Monoisotopic Mass: 229.01328210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 86.4Ų

Additional information on 1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide

Introduction to 1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide (CAS No. 2104409-26-7)

1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide, identified by its CAS number 2104409-26-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole sulfonamide class, a structural motif known for its broad spectrum of biological activities. The presence of a trifluoromethyl group and a methyl substituent on the pyrazole ring enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

The sulfonamide functional group is particularly noteworthy, as it is widely recognized for its role in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological targets. In recent years, sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide contributes to its unique chemical and biological properties, which make it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential in the development of novel therapeutic agents. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity to biological targets. This feature has been leveraged in the design of various drugs that exhibit improved pharmacokinetic profiles. Additionally, the methyl substituent can influence the electronic properties of the molecule, thereby affecting its reactivity and interactions with biological systems.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. Pyrazoles are heterocyclic compounds that exhibit a wide range of biological activities, including antiviral, antibacterial, and anti-inflammatory effects. The introduction of sulfonamide groups into pyrazole frameworks has further expanded their therapeutic potential. For instance, research has demonstrated that pyrazole sulfonamides can modulate enzyme activity and interfere with signaling pathways involved in disease progression.

The synthesis of 1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The key steps typically include condensation reactions to form the pyrazole core, followed by functionalization with the trifluoromethyl and methyl groups. The introduction of the sulfonamide moiety is often achieved through nucleophilic substitution or condensation reactions with appropriate sulfonyl chlorides or sulfonyl azides.

In terms of applications, 1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide has shown promise in preclinical studies as a lead compound for drug development. Its structural features make it a versatile scaffold that can be modified to target specific biological pathways. Researchers are exploring its potential in treating various diseases, including cancer, inflammation, and infectious disorders. The compound's ability to interact with multiple targets suggests that it may have broad therapeutic applications.

The pharmacological evaluation of 1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide has revealed several interesting properties. In vitro studies have indicated that it exhibits inhibitory activity against certain enzymes and receptors relevant to human health. Additionally, preliminary in vivo studies suggest that it may have favorable pharmacokinetic characteristics, including good solubility and bioavailability. These findings underscore its potential as a starting point for developing novel therapeutic agents.

One of the key challenges in drug development is optimizing the balance between efficacy and safety. The structural features of 1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide, such as the presence of electronegative fluorine atoms and polar sulfonamide groups, contribute to its interactions with biological targets while minimizing off-target effects. Further research is needed to fully elucidate its mechanism of action and assess its safety profile in humans.

The role of computational chemistry in drug discovery cannot be overstated. Advanced computational methods are being employed to predict the binding affinity and pharmacological activity of 1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide before experimental validation. These techniques provide valuable insights into molecular interactions and help guide the design of more effective derivatives. By integrating experimental data with computational modeling, researchers can accelerate the drug development process.

Future directions for research on 1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide include exploring its derivatives and investigating new synthetic routes that improve yield and scalability. Additionally, studying its interactions with biological targets at a molecular level will provide deeper insights into its pharmacological effects. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications.

In conclusion,1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide (CAS No. 2104409-26-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Continued investigation into its properties and applications will likely yield valuable insights into drug design and development strategies.